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Introduction
Brass, an alloy primarily of copper and zinc, is a versatile material frequently employed in the

construction of cryogenic experimental apparatus. Its continued selection for components in

low-temperature systems is attributed to a favorable combination of mechanical, thermal, and

electrical properties that are maintained, and in some cases enhanced, at cryogenic

temperatures. This document provides an overview of the application of brass in cryogenic

environments, detailing its properties and providing protocols for its characterization.

Why Use Brass in Cryogenic Apparatus?
Brass alloys offer a unique set of characteristics that make them suitable for various

components in cryogenic systems, such as flanges, valves, heat exchangers, and electrical

connectors.

Key Advantages:

Good Ductility and Toughness at Low Temperatures: Unlike many ferrous materials that

become brittle at cryogenic temperatures, brass and other face-centered cubic (f.c.c.) alloys

retain and often improve their ductility and toughness.[1] This prevents catastrophic failure of

components subjected to thermal stresses during cooling cycles.
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Adequate Mechanical Strength: The tensile strength and yield strength of brass increase as

the temperature decreases, providing enhanced structural integrity at cryogenic operating

conditions.

Good Thermal Conductivity: While not as conductive as pure copper, brass possesses

sufficient thermal conductivity for applications requiring efficient heat transfer, such as in heat

exchangers or for thermal anchoring of components. Its lower thermal conductivity compared

to copper can also be advantageous in applications where thermal isolation is desired.

Ease of Machinability and Fabrication: Brass is known for its excellent machinability,

allowing for the fabrication of complex components with high precision.[2][3] It can also be

readily soldered and brazed, facilitating the assembly of cryogenic systems.

Non-ferromagnetic Nature: Most brass alloys are non-magnetic, which is a critical

requirement for experiments sensitive to magnetic fields, such as those in nuclear magnetic

resonance (NMR) or quantum computing research.

Corrosion Resistance: Certain brass alloys, such as Naval Brass, exhibit good corrosion

resistance, which is beneficial in environments where condensation or exposure to corrosive

agents may occur.[2][4][5]

Cost-Effectiveness: Compared to other specialized cryogenic materials like titanium or nickel

alloys, brass is a relatively low-cost option.

Common Brass Alloys for Cryogenic Applications
The properties of brass can be tailored by varying the copper-to-zinc ratio and by adding other

alloying elements. The two most common classes are alpha brasses (less than 37% zinc),

which are ductile and can be cold worked, and alpha-beta (duplex) brasses (37-45% zinc),

which are harder and stronger.

Cartridge Brass (UNS C26000, 70/30 Brass): This alpha brass is one of the most common

grades and is known for its excellent ductility and formability.[3][6][7][8] It is often used for

fasteners, electrical components, and other parts that are cold-formed.

Naval Brass (UNS C46400): This is an alpha-beta brass with the addition of about 1% tin to

improve corrosion resistance, particularly against dezincification in seawater.[2][4][5][9][10] It
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offers higher strength than cartridge brass and is suitable for structural components.

Aluminum Brass: The addition of aluminum enhances the alloy's strength and corrosion

resistance by forming a protective aluminum oxide layer on the surface.[11]

Phosphor Bronze: While technically a bronze (copper-tin alloy), it is often used in similar

applications. The addition of phosphorus increases wear resistance, fatigue resistance, and

hardness, making it suitable for springs, bellows, and electrical contacts at cryogenic

temperatures.[12][13]

Data Presentation: Properties of Brass at Room and
Cryogenic Temperatures
The following tables summarize the available quantitative data for common brass alloys. It is

important to note that comprehensive cryogenic data for a wide range of brass alloys is not

always readily available in the public domain. The provided data is a combination of values

from the NIST cryogenic materials database and room-temperature specifications.

Table 1: Thermal Properties of Brass
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Property
Temperature
(K)

Cartridge
Brass (UNS
C26000)

Naval Brass
(UNS C46400)

Units

Thermal

Conductivity
300 ~120[6] ~116[5] W/(m·K)

77
~80 (Calculated

from NIST data)
- W/(m·K)

4
~1.5 (Calculated

from NIST data)
- W/(m·K)

Specific Heat 300 377 380 J/(kg·K)

Cryogenic Trend
Decreases

significantly

Decreases

significantly

Coefficient of

Thermal

Expansion

(Mean, from

293K to T)

200 - - 10⁻⁶ K⁻¹

100 - - 10⁻⁶ K⁻¹

77 ~14.5 - 10⁻⁶ K⁻¹

4 ~16.7 - 10⁻⁶ K⁻¹

Note: Thermal conductivity values for C26000 at 77K and 4K are estimated based on the

polynomial fit provided by the NIST Cryogenic Material Properties Database.[14] Specific heat

and thermal expansion generally decrease with decreasing temperature for most metals.[15]

[16]

Table 2: Mechanical Properties of Brass
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Property
Temperature
(K)

Cartridge
Brass (UNS
C26000) -
Annealed

Naval Brass
(UNS C46400) -
Half-Hard

Units

Yield Strength

(0.2% Offset)
293 76 - 448[6] 172 - 455[5][10] MPa

Cryogenic Trend Increases Increases

Ultimate Tensile

Strength
293 303 - 896[6] 379 - 607[5][10] MPa

Cryogenic Trend Increases Increases

Elongation at

Break
293 up to 66%[6] up to 50%[2] %

Cryogenic Trend

Generally

remains high or

increases

Generally

remains high or

increases

Young's Modulus 293 ~117[6][17] ~117[2][9] GPa

Cryogenic Trend Increases slightly Increases slightly

Note: The mechanical properties of brass at room temperature can vary significantly

depending on its temper (e.g., annealed, half-hard). At cryogenic temperatures, both yield and

tensile strength are expected to increase, while elongation generally remains high, indicating

good ductility.

Experimental Protocols
Protocol 1: Measurement of Thermal Conductivity of
Brass at Cryogenic Temperatures
Objective: To determine the thermal conductivity of a brass alloy sample as a function of

temperature in the range of 77 K to 300 K.
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Methodology: This protocol is based on the steady-state, guarded-comparative-longitudinal

heat flow technique, similar to that described in ASTM E1225.

Apparatus:

Cryostat with a vacuum shroud and radiation shields.

Sample holder with a heater at one end and a heat sink at the other.

Calibrated temperature sensors (e.g., silicon diodes or thermocouples).

DC power supply for the heater.

Data acquisition system to measure temperature and heater power.

Brass sample of known dimensions (typically a cylindrical rod).

Procedure:

Sample Preparation: Machine the brass sample into a cylindrical rod of known length and

diameter. Drill small holes at specified locations along the length for the insertion of

temperature sensors.

Mounting: Mount the sample in the cryostat, ensuring good thermal contact between one end

of the sample and the heat sink (cold finger) and the other end and the heater. Attach

temperature sensors at the designated points along the sample.

Evacuation and Cooling: Evacuate the cryostat to a high vacuum (<10⁻⁵ Torr) to minimize

convective heat transfer. Cool the heat sink using a cryogen (e.g., liquid nitrogen for 77 K).

Steady-State Measurement: a. Apply a known DC power to the heater at the free end of the

sample. b. Allow the system to reach thermal equilibrium (steady state), where the

temperature at each sensor location is stable over time. c. Record the stable temperatures at

each sensor location and the power supplied to the heater.

Data Calculation: Calculate the thermal conductivity (k) using the one-dimensional Fourier's

law of heat conduction: k = (Q * L) / (A * ΔT) where:
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Q is the heat flow rate (power supplied by the heater).

L is the distance between two temperature sensors.

A is the cross-sectional area of the sample.

ΔT is the temperature difference between the two sensors.

Temperature Dependence: Repeat the measurement at different heat sink temperatures and

heater powers to obtain thermal conductivity as a function of temperature.

Protocol 2: Tensile Testing of Brass at Cryogenic
Temperatures
Objective: To determine the mechanical properties (yield strength, ultimate tensile strength, and

elongation) of a brass alloy at a specific cryogenic temperature (e.g., 77 K).

Methodology: This protocol is based on the principles outlined in ASTM E1450, "Standard Test

Method for Tension Testing of Structural Alloys in Liquid Helium."

Apparatus:

Universal Testing Machine (UTM) equipped with a cryostat and a load cell.

Cryogenic extensometer for strain measurement.

Dewar for liquid nitrogen.

Brass test specimen machined to ASTM standards (e.g., ASTM E8).

Procedure:

Specimen Preparation: Machine the brass specimen to the required dimensions as per

ASTM E8. Mark the gauge length on the specimen.

System Setup: a. Install the cryostat on the UTM. b. Mount the specimen in the grips of the

testing machine within the cryostat. c. Attach the cryogenic extensometer to the specimen's

gauge section.
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Cooling: Fill the cryostat with liquid nitrogen to submerge the specimen and grips completely.

Allow the specimen to reach thermal equilibrium at 77 K. Monitor the temperature with a

sensor placed near the specimen.

Tensile Test: a. Apply a tensile load to the specimen at a constant crosshead speed. b.

Simultaneously record the load from the load cell and the elongation from the extensometer.

c. Continue the test until the specimen fractures.

Data Analysis: a. Plot the stress (load/original cross-sectional area) versus strain (change in

length/original gauge length) curve. b. Determine the Yield Strength (typically at 0.2% offset).

c. Determine the Ultimate Tensile Strength (the maximum stress on the curve). d. Calculate

the percentage elongation after fracture by fitting the two broken halves of the specimen

together and measuring the final gauge length.

Mandatory Visualizations
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Caption: Material selection workflow for cryogenic apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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